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Compound of Interest

Compound Name: Dichloropentane

Cat. No.: B13834815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of dichloropentane,

focusing on their chemical identities, physical properties, and general methodologies for their

synthesis and characterization. This information is crucial for professionals in chemical

research and drug development who may encounter these compounds as intermediates,

solvents, or starting materials.

Core Data of Dichloropentane Isomers
All isomers of dichloropentane share the same molecular formula: C₅H₁₀Cl₂. The

arrangement of the two chlorine atoms on the five-carbon pentane backbone gives rise to

numerous structural isomers, each with a unique Chemical Abstracts Service (CAS) number

and distinct physical properties. The table below summarizes key quantitative data for various

dichloropentane isomers.
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Isomer
Name

CAS
Number

Molecular
Formula

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

Refractiv
e Index
(n20/D)

1,1-

Dichlorope

ntane

820-55-3 C₅H₁₀Cl₂ 143-144 - 1.05 1.445

1,2-

Dichlorope

ntane

1674-33-5 C₅H₁₀Cl₂ 149
-75.05

(estimate)
1.05 1.4448[1]

1,3-

Dichlorope

ntane

30122-12-

4
C₅H₁₀Cl₂

149.59

(estimate)

-75.05

(estimate)
1.0794 1.4462[2]

1,4-

Dichlorope

ntane

626-92-6 C₅H₁₀Cl₂ 162
-75.05

(estimate)
1.05 1.432[3]

1,5-

Dichlorope

ntane

628-76-2 C₅H₁₀Cl₂ 180 -72 1.10[4] 1.457[5]

2,2-

Dichlorope

ntane

34887-14-

4
C₅H₁₀Cl₂ 128-129[6]

-75.05

(estimate)
1.053 1.4320[7]

2,3-

Dichlorope

ntane

600-11-3 C₅H₁₀Cl₂ 143[8] -77.3[8]
1.0789 (at

20°C)[8]
-

2,4-

Dichlorope

ntane

625-67-2 C₅H₁₀Cl₂ 141.5
-75.05

(estimate)
1.0570 1.4350

3,3-

Dichlorope

ntane

21571-91-

5
C₅H₁₀Cl₂ 130.85[9]

-75.05

(estimate)
1.0490[9] 1.4400
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Experimental Protocols
Detailed experimental protocols for the synthesis of each specific dichloropentane isomer are

highly dependent on the desired isomer and are typically found in specialized chemical

literature. However, general methodologies for the synthesis, separation, and analysis of these

compounds can be described.

General Synthetic Methodologies
The synthesis of dichloropentanes can be approached through several general routes,

primarily involving the chlorination of alkanes or the reaction of oxygen-containing functional

groups with chlorinating agents.

Free Radical Chlorination of Pentane: This method involves the reaction of pentane with

chlorine gas (Cl₂) under UV light. This process is generally non-selective and produces a

mixture of monochlorinated and dichlorinated isomers, as well as isomers with higher

degrees of chlorination. The separation of the desired dichloropentane isomer from this

complex mixture can be challenging.

Chlorination of Alkenes: The addition of chlorine to pentene isomers (e.g., 1-pentene, 2-

pentene) can yield vicinal dichloropentanes (where the chlorine atoms are on adjacent

carbons). For example, the reaction of 1-pentene with Cl₂ would primarily yield 1,2-

dichloropentane. This reaction is typically carried out in an inert solvent at low

temperatures.

Reaction of Ketones with Chlorinating Agents: Geminal dihalides (where both chlorine atoms

are on the same carbon) can be synthesized from ketones. For instance, 2,2-

dichloropentane can be prepared by reacting 2-pentanone with a strong chlorinating agent

like phosphorus pentachloride (PCl₅).[10]

Separation and Purification of Isomers
Due to the similar physical properties of the isomers, their separation often requires efficient

techniques.

Fractional Distillation: Exploiting the differences in boiling points among the isomers is a

primary method for their separation. A distillation column with a high number of theoretical
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plates is often necessary for effective separation of isomers with close boiling points.[11]

Analytical and Characterization Methods
The identification and characterization of dichloropentane isomers rely on a combination of

spectroscopic and chromatographic techniques.

Gas Chromatography (GC): GC is a powerful tool for separating and identifying the different

isomers in a mixture. The retention time of each isomer is a characteristic property under

specific GC conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR

spectroscopy are indispensable for elucidating the precise structure of each isomer. The

chemical shifts, splitting patterns, and integration of the signals provide detailed information

about the connectivity of atoms within the molecule.

Mass Spectrometry (MS): MS provides information about the molecular weight and

fragmentation pattern of the isomers. While isomers will have the same molecular weight,

their fragmentation patterns can differ, aiding in their identification.

Logical Workflow for Isomer Identification and
Characterization
The following diagram illustrates a typical workflow for the synthesis, separation, and

characterization of dichloropentane isomers.
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Caption: Workflow for Dichloropentane Isomer Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Dichloropentane｜lookchem [lookchem.com]

2. 1,3-Dichloropentane. CAS#: 30122-12-4 [m.chemicalbook.com]

3. Cas 626-92-6,Pentane, 1,4-dichloro- | lookchem [lookchem.com]

4. 1,5-Dichloropentane for synthesis 628-76-2 [sigmaaldrich.com]

5. 1,5-Dichloropentane [chembk.com]

6. 2,2-dichloropentane [chemister.ru]

7. 2,2-Dichloropentane｜lookchem [lookchem.com]

8. 2,3-dichloropentane [chemister.ru]

9. echemi.com [echemi.com]

10. 2,2-Dichloropentane | 34887-14-4 | Benchchem [benchchem.com]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [A Technical Guide to Dichloropentane Isomers:
Properties, Synthesis, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13834815#cas-number-and-molecular-formula-for-
dichloropentane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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